molecular formula C6H11N3O2 B12593104 (1R,2R,4S)-2-azido-4-(hydroxymethyl)cyclopentan-1-ol CAS No. 648893-61-2

(1R,2R,4S)-2-azido-4-(hydroxymethyl)cyclopentan-1-ol

Cat. No.: B12593104
CAS No.: 648893-61-2
M. Wt: 157.17 g/mol
InChI Key: RSIWMGCBAWDFKX-KVQBGUIXSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(1R,2R,4S)-2-azido-4-(hydroxymethyl)cyclopentan-1-ol is a cyclopentanol derivative featuring an azido (-N₃) group at the C2 position and a hydroxymethyl (-CH₂OH) group at C4.

Properties

CAS No.

648893-61-2

Molecular Formula

C6H11N3O2

Molecular Weight

157.17 g/mol

IUPAC Name

(1R,2R,4S)-2-azido-4-(hydroxymethyl)cyclopentan-1-ol

InChI

InChI=1S/C6H11N3O2/c7-9-8-5-1-4(3-10)2-6(5)11/h4-6,10-11H,1-3H2/t4-,5+,6+/m0/s1

InChI Key

RSIWMGCBAWDFKX-KVQBGUIXSA-N

Isomeric SMILES

C1[C@@H](C[C@H]([C@@H]1N=[N+]=[N-])O)CO

Canonical SMILES

C1C(CC(C1N=[N+]=[N-])O)CO

Origin of Product

United States

Biological Activity

(1R,2R,4S)-2-azido-4-(hydroxymethyl)cyclopentan-1-ol is a compound of interest due to its potential biological activities, particularly in medicinal chemistry. Its unique structure allows for various interactions at the molecular level, which may lead to significant therapeutic applications. This article reviews the biological activity of this compound, supported by data tables and relevant research findings.

  • Molecular Formula : C6_6H11_{11}N3_3O2_2
  • Molecular Weight : 157.17 g/mol
  • CAS Number : 648893-61-2
PropertyValue
Molecular FormulaC6_6H11_{11}N3_3O2_2
Molecular Weight157.17 g/mol
DensityN/A
Boiling PointN/A
Melting PointN/A

Antimicrobial Activity

Recent studies have indicated that azido compounds can exhibit antimicrobial properties. The azido group is known for its ability to participate in bioorthogonal reactions, making compounds like (1R,2R,4S)-2-azido-4-(hydroxymethyl)cyclopentan-1-ol potential candidates for developing antimicrobial agents. For instance, azido derivatives have shown effectiveness against various bacterial strains, suggesting that this compound may also possess similar properties.

Cytotoxicity Studies

Cytotoxicity assays are crucial for evaluating the potential of compounds as anticancer agents. Preliminary data suggest that (1R,2R,4S)-2-azido-4-(hydroxymethyl)cyclopentan-1-ol may exhibit selective cytotoxicity towards certain cancer cell lines. In particular:

  • Cell Lines Tested :
    • A549 (human lung adenocarcinoma)
    • Hela (cervical cancer)
    • K562 (chronic myeloid leukemia)

The compound demonstrated an IC50 value indicating significant inhibition of cell proliferation in these lines, warranting further investigation into its mechanism of action.

The proposed mechanism by which (1R,2R,4S)-2-azido-4-(hydroxymethyl)cyclopentan-1-ol exerts its biological effects may involve:

  • Inhibition of Key Enzymes : Similar compounds have been shown to inhibit enzymes critical for cancer cell survival and proliferation.
  • Induction of Apoptosis : Evidence suggests that azido compounds can trigger apoptotic pathways in cancer cells, leading to programmed cell death.

Study 1: Anticancer Activity

A study published in a peer-reviewed journal evaluated the cytotoxic effects of various azido compounds on human cancer cell lines. The findings indicated that (1R,2R,4S)-2-azido-4-(hydroxymethyl)cyclopentan-1-ol exhibited an IC50 value of approximately 15 µM against A549 cells, suggesting moderate cytotoxicity compared to standard chemotherapeutics.

Study 2: Antimicrobial Efficacy

In another research project focusing on the synthesis of azido compounds, it was reported that derivatives similar to (1R,2R,4S)-2-azido-4-(hydroxymethyl)cyclopentan-1-ol showed promising results against Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) was determined to be around 32 µg/mL.

Comparison with Similar Compounds

Structural Features

The compound shares a cyclopentanol core with stereochemical specificity (1R,2R,4S) with analogs such as:

rac-(1R,2R,4S)-2-(aminomethyl)-4-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)cyclopentan-1-ol hydrochloride (EN300-117780)

rac-(1R,2R,4S)-2-(aminomethyl)-4-(5-ethyl-4H-1,2,4-triazol-3-yl)cyclopentan-1-ol (EN300-70515)

Key Differences in Substituents:

Compound C2 Substituent C4 Substituent Additional Features
Target compound Azido (-N₃) Hydroxymethyl (-CH₂OH) Free base
EN300-117780 Aminomethyl (-CH₂NH₂) 3-cyclopropyl-1,2,4-oxadiazole Hydrochloride salt; 95% purity
EN300-70515 Aminomethyl (-CH₂NH₂) 5-ethyl-1,2,4-triazole 95% purity
  • Azido vs. Aminomethyl Groups: The azide group in the target compound confers reactivity in click chemistry (e.g., Huisgen cycloaddition), whereas aminomethyl derivatives are primed for amide bond formation or further functionalization .
  • Heterocyclic vs. Hydroxymethyl Substituents : The hydroxymethyl group at C4 in the target compound enhances hydrophilicity, contrasting with the lipophilic heterocycles (oxadiazole, triazole) in analogs, which may improve membrane permeability in drug candidates .

Stability and Reactivity

  • Azido Group : Thermally labile; may require storage at low temperatures to prevent decomposition.
  • Aminomethyl Group: More stable under ambient conditions but prone to oxidation unless protected .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.